Cas no 7063-66-3 (cyclopentyl(2-methylphenyl)methanone)

• Product Name: cyclopentyl(2-methylphenyl)methanone
• CAS No: 7063-66-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD03841291
• CID: 1067975
• PubChem ID: 24724156
• Update Time: 2025-04-23

cyclopentyl(2-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 2-methylphenyl ketone
• cyclopentyl-(2-methylphenyl)methanone
• Cyclopentyl-o-tolyl-keton
• DTXSID50642555
• CS-0239022
• MFCD03841291
• SCHEMBL23579159
• CYCLOPENTYL2-METHYLPHENYLKETONE
• 7063-66-3
• Cyclopentyl(2-methylphenyl)methanone
• AKOS010014815
• cyclopentyl(o-tolyl)methanone
• EN300-204398
• Z513735126
• cyclopentyl(2-methylphenyl)methanone

• MDL： MFCD03841291
• Inchi： 1S/C13H16O/c1-10-6-2-5-9-12(10)13(14)11-7-3-4-8-11/h2,5-6,9,11H,3-4,7-8H2,1H3
• InChI Key： ZJOOCSZEDQMGTQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1CCCC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.36790

Additional information on cyclopentyl(2-methylphenyl)methanone

Professional Introduction to Cyclopentyl 2-methylphenyl ketone (CAS No. 7063-66-3)

Cyclopentyl 2-methylphenyl ketone, with the chemical formula C₁₂H₁₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a cyclopentyl group attached to a 2-methylphenyl ketone moiety, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals, as well as its role in various chemical synthesis pathways.

The CAS No. 7063-66-3 uniquely identifies this compound in scientific literature and industrial applications. Its structural characteristics, including the presence of both cyclopentyl and aromatic rings, contribute to its reactivity and utility in multiple chemical transformations. Researchers have been exploring its derivatives for their pharmacological properties, particularly in the context of central nervous system (CNS) drugs and anti-inflammatory agents.

In recent years, advancements in medicinal chemistry have highlighted the importance of Cyclopentyl 2-methylphenyl ketone as a building block for more complex molecules. The cyclopentyl group provides steric hindrance and metabolic stability, while the ketone functionality allows for further derivatization via condensation reactions. These properties make it an attractive candidate for drug discovery programs targeting neurological disorders.

One of the most compelling areas of research involving Cyclopentyl 2-methylphenyl ketone is its application in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in creating analogs of known CNS-active compounds, where modifications to the cyclopentyl or aromatic portions can fine-tune pharmacokinetic and pharmacodynamic profiles. The flexibility offered by this scaffold allows chemists to explore a wide range of structural variations efficiently.

Moreover, the compound has shown promise in agrochemical applications. Its derivatives exhibit herbicidal and fungicidal properties, making them valuable candidates for developing next-generation crop protection agents. The ability to modify the Cyclopentyl 2-methylphenyl ketone core structure enables researchers to optimize efficacy while minimizing environmental impact—a critical consideration in modern agriculture.

The synthesis of Cyclopentyl 2-methylphenyl ketone typically involves multi-step organic reactions, often starting from commercially available precursors like cyclopentanone and methylbenzene derivatives. Catalytic methods have been particularly effective in achieving high yields and purity, reducing the environmental footprint of production processes. These synthetic strategies are continuously being refined to enhance efficiency and sustainability.

Recent computational studies have also shed light on the mechanistic aspects of reactions involving Cyclopentyl 2-methylphenyl ketone. By leveraging advanced molecular modeling techniques, researchers can predict reaction outcomes with greater accuracy, accelerating the drug discovery pipeline. This computational approach complements experimental efforts by providing insights into how structural modifications influence biological activity.

In conclusion, Cyclopentyl 2-methylphenyl ketone (CAS No. 7063-66-3) represents a valuable asset in synthetic and pharmaceutical chemistry. Its unique structural features enable diverse applications across multiple industries, from drug development to agriculture. As research progresses, further exploration of its derivatives is expected to yield novel compounds with enhanced therapeutic potential and environmental compatibility.